Cas no 922590-17-8 (2,4-dichloro-N-4-(6-methoxypyridazin-3-yl)phenylbenzamide)

• Product Name: 2,4-dichloro-N-4-(6-methoxypyridazin-3-yl)phenylbenzamide
• CAS No: 922590-17-8
• MF: C₁₈H₁₃Cl₂N₃O₂
• MW: 374.220721960068
• CID: 5497588
• Update Time: 2025-11-06

2,4-dichloro-N-4-(6-methoxypyridazin-3-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-N-[4-(6-methoxypyridazin-3-yl)phenyl]benzamide
• 2,4-dichloro-N-4-(6-methoxypyridazin-3-yl)phenylbenzamide

• Inchi： 1S/C18H13Cl2N3O2/c1-25-17-9-8-16(22-23-17)11-2-5-13(6-3-11)21-18(24)14-7-4-12(19)10-15(14)20/h2-10H,1H3,(H,21,24)
• InChI Key： FCJYJTYUITYNDL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=NN=C(OC)C=C2)C=C1)(=O)C1=CC=C(Cl)C=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2,4-dichloro-N-4-(6-methoxypyridazin-3-yl)phenylbenzamide

2,4-Dichloro-N-4-(6-methoxypyridazin-3-yl)phenylbenzamide (CAS No. 922590-17-8)

2,4-Dichloro-N-4-(6-methoxypyridazin-3-yl)phenylbenzamide (CAS No. 922590-17-8) is a highly specialized organic compound with significant applications in the field of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in various industries, including pharmaceuticals, agrochemicals, and advanced materials development.

The molecular structure of 2,4-dichloro-N-4-(6-methoxypyridazin-3-yl)phenylbenzamide is characterized by a benzamide core with two chlorine substituents at the 2 and 4 positions of the benzene ring. The pyridazine ring, substituted with a methoxy group at the 6 position, further enhances the compound's electronic properties and reactivity. This combination of functional groups makes it a versatile building block for synthesizing more complex molecules with tailored functionalities.

Recent studies have highlighted the importance of pyridazine derivatives in medicinal chemistry, particularly in the development of novel therapeutic agents targeting various diseases. The presence of the methoxy group in 6-methoxypyridazin contributes to increased solubility and bioavailability, making it an attractive candidate for drug delivery systems.

In terms of synthesis, 2,4-dichloro-N-4-(6-methoxypyridazin-3-yl)phenylbenzamide can be prepared through a multi-step process involving nucleophilic aromatic substitution and amide formation. Researchers have optimized these reactions to achieve higher yields and better purity levels, ensuring scalability for industrial applications.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of herbicides and fungicides. Its ability to inhibit key enzymes involved in plant growth has been extensively studied, with recent findings suggesting high efficacy against various agricultural pests without adverse effects on non-target species.

Moreover, benzamide derivatives like this compound have shown potential in electronic materials science due to their ability to form self-assembled monolayers (SAMs). These SAMs exhibit excellent electrical properties and are being explored for use in nanotechnology applications such as sensors and organic electronics.

The environmental impact of CAS No. 922590-17-8 has also been a subject of recent research. Studies indicate that it undergoes rapid degradation under aerobic conditions, minimizing its persistence in soil and water systems. This makes it a more eco-friendly alternative compared to traditional chemical agents.

In conclusion, 2,4-dichloro-N-4-(6-methoxypyridazin-3-yl)phenylbenzamide (CAS No. 922590-17-) represents a cutting-edge compound with diverse applications across multiple scientific domains. Its unique chemical properties and promising results from recent studies underscore its potential as a key ingredient in future technological advancements.